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Compound of Interest

Compound Name:
2',3'-O-Isopropylideneadenosine-

13C5

Cat. No.: B1665024 Get Quote

For Immediate Reference: This document provides crucial safety and disposal protocols for

2',3'-O-Isopropylideneadenosine-¹³C₅. Adherence to these guidelines is essential for

maintaining a safe laboratory environment.

This guide details the proper disposal procedures for 2',3'-O-Isopropylideneadenosine-¹³C₅,

ensuring the safety of laboratory personnel and compliance with regulatory standards. The

following protocols are designed for researchers, scientists, and professionals in drug

development who handle this compound.

I. Immediate Safety and Handling Precautions
While 2',3'-O-Isopropylideneadenosine is not classified as a hazardous material under the 2012

OSHA Hazard Communication Standard, prudent laboratory practices should always be

observed.[1] The Carbon-13 isotope (¹³C) is a stable, non-radioactive isotope of carbon.[2]

Consequently, 2',3'-O-Isopropylideneadenosine-¹³C₅ does not present a radiological hazard,

and its chemical safety profile is considered identical to that of the unlabeled compound.[2][3]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.
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Lab Coat: A standard lab coat is required to prevent skin contact.

Respiratory Protection: For fine powders that could be aerosolized, a dust mask (such as a

N95 type) is recommended, especially when handling larger quantities.[2]

Engineering Controls:

Ventilation: Work in a well-ventilated area. For procedures that may generate dust, a fume

hood is recommended.[2][4]

Eye Wash and Safety Shower: Ensure easy access to an emergency eye wash station and

safety shower.

In Case of Exposure:

Skin Contact: Wash the affected area immediately and thoroughly with soap and plenty of

water.[5]

Eye Contact: Rinse eyes cautiously with water for several minutes.[1][5]

Inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention.[1][5]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you feel

unwell.[5]

II. Step-by-Step Disposal Protocol
The disposal of 2',3'-O-Isopropylideneadenosine-¹³C₅ should be conducted in accordance with

local, state, and federal regulations. The following steps provide a general guideline.

Step 1: Waste Identification and Segregation

Uncontaminated Material: Pure, unreacted 2',3'-O-Isopropylideneadenosine-¹³C₅ should be

considered for chemical waste disposal.

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, gloves, and bench paper, should be segregated as chemically contaminated

waste.
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Solutions: Solutions containing 2',3'-O-Isopropylideneadenosine-¹³C₅ should be collected in a

designated, sealed, and clearly labeled waste container. Do not mix with other waste

streams unless permitted by your institution's environmental health and safety (EHS) office.

Step 2: Waste Collection and Storage

Solid Waste:

Collect solid 2',3'-O-Isopropylideneadenosine-¹³C₅ and contaminated disposable labware

in a designated, durable, and sealable container.

Label the container clearly with "Non-hazardous Chemical Waste," the full chemical name

("2',3'-O-Isopropylideneadenosine-¹³C₅"), and the approximate quantity.

Liquid Waste:

Collect solutions in a compatible, leak-proof container with a secure screw cap.

Label the container with "Non-hazardous Chemical Waste," the full chemical name, the

solvent(s) used, and the estimated concentration and volume.

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1][4]

Step 3: Final Disposal

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific instructions on the final disposal procedure. They will provide guidance on waste

pickup schedules and any additional documentation required.

Do Not Dispose in General Trash or Drain: Under no circumstances should this chemical or

its solutions be disposed of down the drain or in the regular trash.[1][4]

III. Quantitative Data Summary
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Property Value Source

Molecular Formula C₁₃H₁₇N₅O₄

Molecular Weight 307.31 g/mol

Melting Point 221-222 °C

Appearance Solid

Isotope Carbon-13 (¹³C) N/A

Radioactivity Non-radioactive [2]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2',3'-O-

Isopropylideneadenosine-¹³C₅.
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Start: Disposal of
2',3'-O-Isopropylideneadenosine-¹³C₅

Assess Waste Type

Solid Waste
(Pure compound, contaminated labware)

Solid

Liquid Waste
(Solutions containing the compound)

Liquid

Collect in a labeled, sealed
solid waste container.

Collect in a labeled, sealed
liquid waste container.

Store waste in a designated,
secure area.

Contact Environmental Health & Safety (EHS)
for pickup and final disposal.

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for 2',3'-O-Isopropylideneadenosine-¹³C₅.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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